![molecular formula C14H11ClFNO2 B5569716 5-chloro-2-[(2-fluorobenzyl)oxy]benzaldehyde oxime](/img/structure/B5569716.png)
5-chloro-2-[(2-fluorobenzyl)oxy]benzaldehyde oxime
Overview
Description
5-chloro-2-[(2-fluorobenzyl)oxy]benzaldehyde oxime is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is a derivative of benzaldehyde and has a unique structure that makes it suitable for use in different studies.
Scientific Research Applications
Interaction with Metal Compounds
One area of research involving benzaldehyde oximes, including derivatives like 5-chloro-2-[(2-fluorobenzyl)oxy]benzaldehyde oxime, focuses on their interaction with metal compounds. For instance, the reaction between RuBr3·xH2O and benzaldehyde oxime in aqueous 6 M HBr has been explored, leading to the formation of mixed-valence ruthenium(III)-ruthenium(II) compounds (Kukushkin et al., 1997).
Synthesis and Spectral Analysis
Another research application is the synthesis and spectral analysis of derivatives of benzaldehyde oximes. A study by Balachander and Manimekalai (2017) involved synthesizing and characterizing 2-(N-bromoalkoxy)-5-(phenylazo)benzaldehydes and their oximes, which were analyzed using various spectroscopic methods (Balachander & Manimekalai, 2017).
Structural Characterization and Substituent Effects
Research has also been conducted on the structural characterization of copper(II) complexes with benzaldehyde ortho-oxime ligands. Dong et al. (2012) studied two new Cu(II) complexes with benzaldehyde oxime ligands, analyzing their structures and discussing substituent effects (Dong et al., 2012).
Radiosynthesis and Biodistribution
In the field of radiology, benzaldehyde oximes like this compound have potential applications. A study on the radiosynthesis and biodistribution of cyclic RGD peptides conjugated with novel fluorinated aldehyde-containing prosthetic groups, including benzaldehyde oximes, was conducted by Glaser et al. (2008) (Glaser et al., 2008).
Anticancer and Antiviral Effects
Benzaldehyde oximes have been explored for their anticancer and antiviral effects. Wnuk et al. (1997) studied the inhibition of S-adenosyl-L-homocysteine hydrolase with 5'-carboxaldehydes and oximes synthesized from adenosine and sugar-modified analogues, showing potential in cancer and viral therapies (Wnuk et al., 1997).
Safety and Hazards
The Material Safety Data Sheet (MSDS) for 5-chloro-2-[(2-fluorobenzyl)oxy]benzaldehyde provides information on its safety and hazards . It’s important to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. In case of accidental release, personal protective equipment should be used, and all sources of ignition should be removed .
Properties
IUPAC Name |
(NE)-N-[[5-chloro-2-[(2-fluorophenyl)methoxy]phenyl]methylidene]hydroxylamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClFNO2/c15-12-5-6-14(11(7-12)8-17-18)19-9-10-3-1-2-4-13(10)16/h1-8,18H,9H2/b17-8+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEKBECBIDVNXRO-CAOOACKPSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)COC2=C(C=C(C=C2)Cl)C=NO)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)COC2=C(C=C(C=C2)Cl)/C=N/O)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClFNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.69 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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